Cas no 404965-07-7 (1-Bromo-3-methoxynaphthalen-2-ol)

• Product Name: 1-Bromo-3-methoxynaphthalen-2-ol
• CAS No: 404965-07-7
• MF: C₁₁H₉BrO₂
• MW: 253.091962575912
• MDL: MFCD20232913
• CID: 3261896
• PubChem ID: 22397419
• Update Time: 2025-08-03

1-Bromo-3-methoxynaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-NAPHTHALENOL, 1-BROMO-3-METHOXY-
• 936-935-4
• CS-0327423
• 404965-07-7
• 1-bromo-3-methoxynaphthalen-2-ol
• GF-0721
• DB-162399
• 1-Bromo-3-methoxy-2-naphthalenol
• SCHEMBL6345611
• MFCD20232913
• AKOS015991441
• 1-Bromo-3-methoxynaphthalen-2-ol

• MDL： MFCD20232913
• Inchi： 1S/C11H9BrO2/c1-14-9-6-7-4-2-3-5-8(7)10(12)11(9)13/h2-6,13H,1H3
• InChI Key： WQTNUNHZFJXLNX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C2C=CC=CC2=1)OC)O

Computed Properties

• Exact Mass: 251.97859Da
• Monoisotopic Mass: 251.97859Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-Bromo-3-methoxynaphthalen-2-ol

1-Bromo-3-methoxynaphthalen-2-ol (CAS No. 404965-07-7): An Overview of Its Structure, Properties, and Applications

1-Bromo-3-methoxynaphthalen-2-ol (CAS No. 404965-07-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a methoxy group, and a hydroxyl group attached to a naphthalene ring. The combination of these functional groups imparts specific chemical and physical properties that make it an intriguing candidate for various applications.

The molecular formula of 1-Bromo-3-methoxynaphthalen-2-ol is C₁₁H₉BrO₂, and its molecular weight is approximately 247.09 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, methylation, and hydroxylation processes. These synthetic pathways are crucial for ensuring the purity and consistency of the final product, which is essential for its use in research and development.

In terms of physical properties, 1-Bromo-3-methoxynaphthalen-2-ol is a solid at room temperature with a melting point ranging from 85 to 88°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics are advantageous for various experimental setups and formulations.

The chemical reactivity of 1-Bromo-3-methoxynaphthalen-2-ol is influenced by its functional groups. The bromine atom can participate in substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. The methoxy group contributes to the compound's stability and can be involved in hydrogen bonding interactions. The hydroxyl group can undergo esterification, etherification, and other reactions, further expanding the compound's utility in organic synthesis.

In the realm of biological research, 1-Bromo-3-methoxynaphthalen-2-ol has shown promise as a potential lead compound for drug discovery. Recent studies have explored its pharmacological properties, including its ability to interact with specific biological targets such as enzymes and receptors. For instance, research has demonstrated that this compound can inhibit certain enzymes involved in metabolic pathways, which could have implications for treating metabolic disorders.

Clinical trials involving derivatives of 1-Bromo-3-methoxynaphthalen-2-ol are currently underway to evaluate their efficacy and safety in treating various diseases. These trials are focused on understanding the compound's pharmacokinetics and pharmacodynamics, as well as identifying any potential side effects or toxicities. Preliminary results have been encouraging, suggesting that this compound may have therapeutic potential in areas such as cancer treatment and neurodegenerative diseases.

Beyond its direct applications in medicine, 1-Bromo-3-methoxynaphthalen-2-ol has also found use in materials science and environmental studies. Its unique chemical structure makes it suitable for developing new materials with enhanced properties, such as improved thermal stability or increased mechanical strength. Additionally, researchers are investigating the compound's role in environmental remediation processes, where it may help in the degradation of pollutants or the enhancement of biodegradation rates.

In conclusion, 1-Bromo-3-methoxynaphthalen-2-ol (CAS No. 404965-07-7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing medical and environmental challenges.